Cas no 109742-10-1 (1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-)

1,5-Diazocin-2(1H)-one, 4-heptylhexahydro- structure
109742-10-1 structure
Product Name:1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-
CAS No:109742-10-1
MF:C13H26N2O
MW:226.358343601227
CID:1188154
Update Time:2024-08-02

1,5-Diazocin-2(1H)-one, 4-heptylhexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-
    • 4-heptyl-1,5-diazacyclooctan-2-one
    • Inchi: 1S/C13H26N2O/c1-2-3-4-5-6-8-12-11-13(16)15-10-7-9-14-12/h12,14H,2-11H2,1H3,(H,15,16)
    • InChI Key: UDMYRGZXTCHEJC-UHFFFAOYSA-N
    • SMILES: N1CCCNC(CCCCCCC)CC1=O

Computed Properties

  • Exact Mass: 226.20468

Experimental Properties

  • Density: 0.903±0.06 g/cm3(Predicted)
  • Boiling Point: 386.9±35.0 °C(Predicted)
  • PSA: 41.13
  • pka: 16.08±0.40(Predicted)
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